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Compound of Interest

Compound Name: Wwyz90

Cat. No.: B156209

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
WYZ90, a potent, selective kinase inhibitor. As an investigational compound, WYZ90 is
classified as a particularly hazardous substance due to its high cytotoxicity and potential
mutagenic properties. Adherence to these guidelines is mandatory to ensure personnel safety
and environmental protection.

Engineering and Administrative Controls

Prior to handling WYZ90, ensure that the appropriate engineering and administrative controls
are in place. These are the first lines of defense in minimizing exposure.

e Engineering Controls: All work with WYZ90 powder must be conducted in a certified Class Il
Biological Safety Cabinet (BSC) or a dedicated fume hood with a face velocity of 80-120 feet
per minute.[1][2] These systems should be designed to prevent air from recirculating back
into the room.[1]

e Administrative Controls: Access to areas where WYZ90 is handled should be restricted to
authorized and trained personnel.[3] Clear signage indicating the presence of a cytotoxic
agent must be posted.[3] Eating, drinking, and applying cosmetics are strictly prohibited in
these designated areas.[3] It is highly recommended to develop a comprehensive Standard
Operating Procedure (SOP) for all work involving WYZ90.[4]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory for all personnel handling WYZ90.[1][5] PPE should

be selected based on a thorough risk assessment.[5]

PPE Category

Specification

Rationale

Hand Protection

Double gloving with
chemotherapy-tested nitrile

gloves.

Provides a barrier against skin
absorption, a primary route of
exposure.[6] Double gloving
offers additional protection in
case of a tear or puncture in

the outer glove.

Body Protection

Disposable, low-permeability
gown with long sleeves and
tight-fitting cuffs.[1][7]

Protects skin and clothing from
contamination by splashes or

aerosols.

Respiratory Protection

For handling powders, an N95
or higher-rated respirator is
required.[8][9]

Prevents inhalation of airborne
particles, a significant

exposure risk.[3]

Eye Protection

Chemical splash goggles and
a full-face shield.[1][9]

Protects the eyes and face
from splashes of liquids or

contact with aerosols.

Note: All PPE should be donned before entering the designated handling area and removed

before exiting. Contaminated PPE must be disposed of as hazardous waste.

Operational Plan for Handling WYZ90

Follow these step-by-step procedures to safely handle WYZ90 in a laboratory setting.

» Preparation: Before starting any work, ensure the designated area is clean and uncluttered.

[8] Prepare all necessary equipment and reagents in advance.[8]

e Weighing: If working with powdered WYZ90, conduct all weighing activities within a fume

hood or BSC to minimize the risk of aerosol generation.[8] Using pre-made solutions, if

available, is a safer alternative.[8]
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e Solution Preparation: When preparing solutions, add the solvent to the WYZ90 powder
slowly to avoid splashing. Keep all containers closed when not in use.

o Experimentation: Conduct all experimental procedures within a designated containment
area, such as a chemical fume hood.[10] Use secondary containment trays to minimize the
spread of potential spills.[8]

o Decontamination: After each use, decontaminate all surfaces and equipment with an
appropriate cleaning agent. Consult the Safety Data Sheet (SDS) for WYZ90 for
recommended decontamination procedures.

» Spill Management: In the event of a spill, immediately alert others in the area and evacuate if
necessary.[9] Use a spill kit specifically designed for cytotoxic drugs to contain and clean up
the spill.[1][9] All materials used for spill cleanup must be disposed of as hazardous waste.[9]

Disposal Plan for WYZ90 and Contaminated
Materials

Proper disposal of WYZ90 and all contaminated materials is crucial to prevent environmental
contamination and accidental exposure.[11]

» Waste Segregation: All materials that have come into contact with WYZ90, including gloves,
gowns, vials, and cleaning materials, are considered hazardous waste.[12]

o Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for all
WYZ90 waste.[11] These containers should be kept closed when not in use.

» Disposal Pathway: Unused or expired WYZ90, as well as all contaminated materials, must
be disposed of through a licensed hazardous waste disposal service.[13][14] Incineration at
a permitted facility is the recommended method of destruction.[13][14] Do not dispose of
WYZ90 down the drain or in regular trash.

Experimental Workflow and Safety Precautions
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Figure 1. WYZ90 Handling and Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of WYZ90.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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